Cas no 116041-58-8 (3-Furancarboxylic acid,2-propyn-1-yl ester)

3-Furancarboxylic acid,2-propyn-1-yl ester structure
116041-58-8 structure
Product Name:3-Furancarboxylic acid,2-propyn-1-yl ester
CAS No:116041-58-8
MF:C8H6O3
MW:150.131442546844
CID:131047
PubChem ID:45090076
Update Time:2025-04-19

3-Furancarboxylic acid,2-propyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,2-propyn-1-yl ester
    • 3-Furancarboxylicacid,2-propynylester(9CI)
    • prop-2-ynyl furan-3-carboxylate
    • 3-FURANCARBOXYLIC ACID 2-PROPYNYL ESTER
    • prop-2-yn-1-yl furan-3-carboxylate
    • 116041-58-8
    • DTXSID20666566
    • Inchi: 1S/C8H6O3/c1-2-4-11-8(9)7-3-5-10-6-7/h1,3,5-6H,4H2
    • InChI Key: FILIXFDMUZQLGQ-UHFFFAOYSA-N
    • SMILES: O1C=CC(C(=O)OCC#C)=C1

Computed Properties

  • Exact Mass: 150.03200
  • Monoisotopic Mass: 150.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 39.4A^2

Experimental Properties

  • PSA: 39.44000
  • LogP: 1.06960
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